Cas no 1261863-83-5 (3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine
• CAS No: 1261863-83-5
• MF: C₁₉H₁₀F₇NO₂
• MW: 417.277029514313
• CID: 4924909
• Update Time: 2025-10-18

3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine

• Inchi： 1S/C19H10F7NO2/c20-17-13(11-5-1-3-7-15(11)28-18(21,22)23)9-27-10-14(17)12-6-2-4-8-16(12)29-19(24,25)26/h1-10H
• InChI Key： XZXBOZFZLRPYIO-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C1C=CC=CC=1OC(F)(F)F)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 6.6
• Topological Polar Surface Area: 31.4

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine

Introduction to 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine (CAS No. 1261863-83-5)

The compound 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine, with the CAS registry number 1261863-83-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two trifluoromethoxyphenyl groups at the 3 and 5 positions and a fluorine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine in the development of advanced materials. Researchers have explored its use as a building block in the synthesis of π-conjugated systems, which are essential components in organic electronics. For instance, this compound has been employed in the construction of novel semiconducting polymers and small molecules for applications in organic field-effect transistors (OFETs). The electron-withdrawing trifluoromethoxy groups enhance the electronic communication across the conjugated system, thereby improving the charge transport properties of the resulting materials.

In addition to its role in materials science, CAS No. 1261863-83-5 has shown promise in medicinal chemistry. The fluorinated pyridine core of this compound is known to exhibit moderate binding affinity towards certain biological targets, such as G-protein coupled receptors (GPCRs). Recent computational studies have suggested that this compound could serve as a lead molecule for the development of drugs targeting specific neurological disorders. Furthermore, its structural versatility allows for further functionalization to optimize pharmacokinetic properties and enhance bioavailability.

The synthesis of 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of appropriately substituted aryl halides with pyridine derivatives using palladium-catalyzed cross-coupling reactions. The use of advanced catalysts and ligands has significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of this compound. Initial studies indicate that it exhibits low acute toxicity in standard assays; however, further long-term studies are required to fully assess its environmental impact. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In summary, CAS No. 1261863-83-5, or 3,5-Bis(2-(trifluoromethoxy)phenyl)-4-fluoropyridine, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, from materials science to pharmacology. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its importance in both academic and industrial settings.